Cas no 728896-69-3 (1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester)
728896-69-3 structure
Product Name:1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester
CAS No:728896-69-3
MF:C8H11N3O4
MW:213.190641641617
CID:559139
PubChem ID:53471230
Update Time:2025-04-19
1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester
- 1-O-ethyl 3-O-methyl 5-aminopyrazole-1,3-dicarboxylate
- 5-AMINO-1H-PYRAZOLE-1,3-DICARBOXYLIC ACID ETHYL METHYL ESTER
- 1-ETHYL 3-METHYL 5-AMINO-1H-PYRAZOLE-1,3-DICARBOXYLATE
- N-methoxycarbonyl-3-aminopyrazole-5-carboxylic acid ethyl ester
- 728896-69-3
- 5-amino-1h-pyrazole-1,3-dicarboxylic acid 1-ethyl ester 3-methyl ester
- AB31646
- DTXSID00703600
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- Inchi: 1S/C8H11N3O4/c1-3-15-8(13)11-6(9)4-5(10-11)7(12)14-2/h4H,3,9H2,1-2H3
- InChI Key: BAWIWSHHOZWMIS-UHFFFAOYSA-N
- SMILES: O(CC)C(N1C(=CC(C(=O)OC)=N1)N)=O
Computed Properties
- Exact Mass: 213.07500
- Monoisotopic Mass: 213.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.4A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.41
- Boiling Point: 387.6°C at 760 mmHg
- Flash Point: 188.2°C
- Refractive Index: 1.574
- PSA: 96.44000
- LogP: 0.83770
1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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